Cas no 88552-21-0 (2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)-)

• Product name: 2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)-
• CAS No: 88552-21-0
• MF: C₉H₁₂O₄
• MW: 184.18918
• CID: 629012
• PubChem ID: 14077398

2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)-
• 5-(1-hydroxyethyl)-4-methoxy-6-methylpyran-2-one
• 5-[(S)-1-Hydroxyethyl]-4-methoxy-6-methyl-2H-pyran-2-one
• DTXSID70555537
• 88552-21-0
• 5-(1-Hydroxyethyl)-4-methoxy-6-methyl-2H-pyran-2-one

• Inchi： InChI=1S/C9H12O4/c1-5(10)9-6(2)13-8(11)4-7(9)12-3/h4-5,10H,1-3H3
• InChI Key： NKACRNZUVSMENA-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC(=O)O1)OC)C(C)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: -0.1